Cas no 1805945-70-3 (2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805945-70-3
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4866184
• Update Time: 2025-10-22

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-2-3-1-4(7(11)12)5(8(14)15)6(10)13-3/h1,7H,2H2,(H,14,15)
• InChI Key： FKHCMILCQZVBLC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C(F)F)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805945-70-3)

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid, with the CAS registry number 1805945-70-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced material synthesis.

The molecular structure of this compound is characterized by a pyridine ring system with multiple substituents, including bromine atoms, a difluoromethyl group, and a carboxylic acid moiety. These functional groups confer unique chemical and physical properties to the molecule, making it a valuable building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive molecules, particularly in the context of anti-cancer drug design. The bromine substituents on the pyridine ring are particularly significant, as they can participate in various nucleophilic substitution reactions, enabling the synthesis of diverse derivatives with enhanced biological activity.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in materials science. The presence of electron-withdrawing groups such as bromine and difluoromethyl groups makes this compound an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has demonstrated its ability to act as a high-performance electron transport material in organic light-emitting diodes (OLEDs), showcasing its potential in next-generation display technologies.

The synthesis of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine ring system followed by selective substitution reactions to introduce the desired functional groups. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process and improve yields.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological properties. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that it may pose limited risks to aquatic ecosystems when used responsibly in industrial applications.

In conclusion, 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805945-70-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.